(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide
• InChI: InChI=1S/C12H13N3O/c1-9(2)15-12(16)11(7-13)6-10-4-3-5-14-8-10/h3-6,8-9H,1-2H3,(H,15,16)/b11-6-
• InChI Key: BEXFASSOPPNCSB-WDZFZDKYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=CC1=CN=CC=C1)C#N
• Isomeric SMILES: CC(C)NC(=O)/C(=C\C1=CN=CC=C1)/C#N
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide, also known as CEP-33779, is a small molecule inhibitor that targets the signal transducer and activator of transcription 3 (STAT3) pathway. This molecule has been the subject of numerous scientific studies due to its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide inhibits the STAT3 pathway by binding to the SH2 domain of STAT3, preventing its phosphorylation and subsequent activation. This leads to the downregulation of STAT3 target genes involved in cancer cell survival and proliferation.
Biochemical and Physiological Effects
In addition to its anti-tumor effects, this compound has been shown to have anti-inflammatory effects in various disease models. This molecule has also been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide has several advantages for lab experiments, including its small size and ease of synthesis. However, this molecule has limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide. One area of interest is the development of more potent and selective inhibitors of the STAT3 pathway. Another potential direction is the investigation of combination therapies involving this compound and other anti-cancer agents. Additionally, further research is needed to fully understand the potential therapeutic applications of this compound in neurodegenerative diseases and other inflammatory conditions.

Synthesis Methods

The synthesis of (Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide involves several steps, including the reaction of 2-cyanopyridine with 2-bromo-1-phenylpropane to form 2-(3-bromopropyl)pyridine. This compound is then reacted with 2-cyano-N,N-diisopropylacetamide to form this compound. The final product is obtained through purification and isolation steps.

Scientific Research Applications

(Z)-2-cyano-N-propan-2-yl-3-pyridin-3-ylprop-2-enamide has been extensively studied for its potential therapeutic applications in cancer. STAT3 is a transcription factor that plays a key role in cancer cell survival, proliferation, and metastasis. Inhibition of the STAT3 pathway has been shown to have anti-tumor effects in various cancer types, including breast, lung, and pancreatic cancer.